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Compound of Interest

Compound Name: (R)-(-)-2-Chloromandelic acid

Cat. No.: B032241

Essential Safety and Handling Guide for (R)-(-)-2-
Chloromandelic Acid

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling (R)-(-)-2-Chloromandelic acid (CAS No. 52950-18-2).
The following procedures for operations and disposal are designed to ensure a safe laboratory
environment.

(R)-(-)-2-Chloromandelic acid is classified as a hazardous chemical that causes skin and
serious eye irritation, and may cause respiratory irritation[1]. Adherence to the following
personal protective equipment (PPE) and handling protocols is mandatory.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against exposure.[2] The following table
summarizes the required equipment for handling (R)-(-)-2-Chloromandelic acid, based on
safety data sheets and general best practices for corrosive solids.[1][3]
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Protection Type

Specification

Rationale

Eye & Face Protection

Chemical safety goggles used
in conjunction with a face
shield.[2][3][4]

Protects against dust particles,
splashes, and fumes,
preventing serious eye
irritation.[1][2] A face shield
alone does not provide

adequate protection.[3]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).[2][3]

Prevents direct skin contact,
which can cause irritation.[1]
Gloves must be inspected
before use and disposed of

properly after.[5]

Body Protection

Chemical-resistant clothing,
such as a lab coat, coveralls,
or a rubber apron.[2][3][4]

Protects skin and personal
clothing from contamination by

dust or spills.[1]

Respiratory Protection

NIOSH/MSHA-approved
respirator (e.g., N95 dust mask
for nuisance exposures, or a
respirator with appropriate
cartridges for higher-level
protection).[5][6]

Required when engineering
controls are insufficient to
control airborne dust, which

can cause respiratory irritation.

[1]5]

Operational Plan: Step-by-Step Handling Protocol

Safe handling requires careful preparation and execution within a controlled environment.

Always handle corrosive chemicals in a designated area inside a properly functioning chemical

fume hood to minimize inhalation exposure.[3][7]

1. Preparation and Pre-Handling Checks:

 Verify that a certified chemical fume hood is available and functioning correctly.[7]

e Ensure that an eyewash station and an emergency shower are unobstructed and readily

accessible.[1][3]
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Locate spill cleanup materials for acids (such as calcium carbonate or sodium bicarbonate)
before beginning work.[3]

Don all required PPE as specified in the table above.
. Handling and Experimental Procedure:

Conduct all manipulations of (R)-(-)-2-Chloromandelic acid, including weighing and
transferring, within the fume hood to contain dust and vapors.[3]

When transferring the chemical, avoid creating dust.[5] Use a scoop or spatula.

Keep containers of the chemical closed when not in use.

Avoid all personal contact, including inhalation of dust.[8]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1][5]
. Spill and Emergency Response:

Minor Spill: For a small spill, carefully sweep up the solid material, avoiding dust generation,
and place it into a suitable, labeled container for disposal.[1][5][8]

Skin Contact: Immediately remove all contaminated clothing.[8] Wash the affected area with
plenty of soap and water for at least 15 minutes.[1][3] Seek medical attention if irritation
occurs or persists.[1]

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes at an
eyewash station, holding the eyelids open.[1][3][5] Remove contact lenses if present and
easy to do.[5] Seek immediate medical attention.[1]

Inhalation: If dust is inhaled, move the person to fresh air.[1][5] If the person is not breathing,
give artificial respiration.[5] Seek medical attention.[1]

Disposal Plan

(R)-(-)-2-Chloromandelic acid is a chlorinated organic compound and must be disposed of as
hazardous waste. Improper disposal, such as pouring down the drain, is prohibited.[5][9]
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1. Waste Collection:

¢ Collect all waste material (including spilled chemical and contaminated disposables like
gloves and paper towels) in a suitable, closed, and clearly labeled container.[5]

2. Storage:

o Store the waste container in a designated, well-ventilated, and secure area, separate from
incompatible materials like strong oxidizing agents.[1]

3. Final Disposal:
o Arrange for disposal through a licensed professional waste disposal service.[5]

o The recommended disposal method for chlorinated organic compounds is often high-
temperature incineration in a chemical incinerator equipped with an afterburner and a
scrubber to neutralize the resulting hydrogen chloride gas.[5][10]

Workflow for Handling (R)-(-)-2-Chloromandelic Acid
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1. Preparation Phase

Don Required PPE:
- Goggles & Face Shield
- Resistant Gloves
- Lab Coat/Apron
- Respirator (if needed)

Verify Safety Equipment:
- Fume Hood Functional
- Eyewash/Shower Accessible
- Spill Kit Ready

2. Handling Phase (vn Fume Hood)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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